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Compound of Interest

Compound Name: Obatoclax Mesylate

Cat. No.: B1255366 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory professionals working with Obatoclax Mesylate. It outlines critical

personal protective equipment (PPE) requirements, step-by-step operational procedures, and

compliant disposal plans to ensure the safety of personnel and the integrity of research.

Obatoclax Mesylate is a potent inhibitor of the B-cell lymphoma 2 (Bcl-2) family of proteins

and is classified as an acutely toxic and skin-irritating substance.[1][2] Due to its cytotoxic

nature, stringent adherence to the following safety protocols is mandatory.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first lines of defense against exposure to

Obatoclax Mesylate. All personnel must be trained in the correct donning and doffing

procedures for the equipment listed below.
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PPE Category Specification

Hand Protection

Double gloving with chemotherapy-rated nitrile

gloves is required. The inner glove should be

worn under the gown cuff, and the outer glove

should extend over the cuff. While specific

breakthrough time data for Obatoclax Mesylate

is not available, it is recommended to select

gloves tested according to ASTM D6978

standards. Change gloves every hour or

immediately if contaminated or damaged.

Eye Protection

Chemical safety goggles with side shields are

mandatory to protect against splashes and

airborne particles.

Body Protection

A disposable, solid-front, back-closure

chemotherapy gown made of a low-lint,

impervious material should be worn. Gowns

should be changed immediately if contaminated.

Respiratory Protection

For procedures that may generate aerosols or

when handling the powder outside of a

containment device, a NIOSH-approved N95

respirator or a higher level of respiratory

protection is required.

Operational Plan for Safe Handling
A systematic approach to handling Obatoclax Mesylate from receipt to disposal is crucial to

minimize the risk of exposure. The following workflow must be followed for all procedures

involving this compound.
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Receiving and Storage Preparation of Solutions Experimental Use Waste Disposal

Receive and inspect package for damage in a designated area.

Store in a locked, dedicated, and ventilated cabinet away from incompatible materials.

Prepare solutions in a certified Class II Biological Safety Cabinet (BSC) or a containment isolator.

Weigh powder using a balance with a ventilated enclosure.

Dissolve in DMSO to prepare stock solutions.

Conduct all experimental procedures within the BSC.

Transport solutions in sealed, labeled, and secondary containers.

Segregate waste at the point of generation into designated, color-coded containers.

Dispose of contaminated sharps in a purple-lidded sharps container. Place non-sharp solid waste in a yellow container with a purple lid. Collect liquid waste in a sealed, labeled, hazardous waste container.

Click to download full resolution via product page

Figure 1. Workflow for the safe handling and disposal of Obatoclax Mesylate.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol outlines the steps for preparing a stock solution of Obatoclax Mesylate, a

common procedure in a research laboratory setting.

Preparation: Before starting, ensure the Biological Safety Cabinet (BSC) is certified and

operating correctly. Decontaminate the work surface of the BSC. Assemble all necessary

materials, including the Obatoclax Mesylate vial, DMSO, sterile microcentrifuge tubes, and

calibrated pipettes.

Personal Protective Equipment: Don the required PPE as specified in the table above

(double nitrile gloves, safety goggles, and a chemotherapy gown).

Weighing: If starting with the powdered form, carefully weigh the desired amount of

Obatoclax Mesylate in a tared, sterile microcentrifuge tube within a ventilated balance

enclosure or powder containment hood.
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Dissolution: In the BSC, add the appropriate volume of DMSO to the Obatoclax Mesylate to

achieve a 10 mM concentration.[3] For example, for 1 mg of Obatoclax Mesylate (MW:

413.49 g/mol ), add approximately 241.8 µL of DMSO. Cap the tube securely.

Solubilization: Gently vortex or sonicate the solution at room temperature until the

Obatoclax Mesylate is completely dissolved.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

labeled microcentrifuge tubes. Store the aliquots at -20°C for short-term storage or -80°C for

long-term storage to prevent degradation from repeated freeze-thaw cycles.[4]

Decontamination and Waste Disposal: Decontaminate all surfaces and equipment used

during the procedure. Dispose of all contaminated materials, including pipette tips, tubes,

and wipes, in the appropriate cytotoxic waste containers as outlined in the disposal plan.

Disposal Plan
The proper segregation and disposal of waste contaminated with Obatoclax Mesylate are

critical to prevent environmental contamination and accidental exposure.

Waste Stream Container Type Disposal Procedure

Sharps
Purple-lidded, puncture-

resistant sharps container

Needles, syringes, glass vials,

and any other contaminated

sharp objects.[1][5]

Non-Sharp Solid Waste
Yellow container with a purple

lid

Contaminated gloves, gowns,

bench paper, pipette tips, and

plasticware.[1][5]

Liquid Waste
Labeled, sealed, hazardous

chemical waste container

Unused stock solutions, cell

culture media containing

Obatoclax Mesylate, and

rinsates from cleaning

contaminated glassware.

All waste containers must be clearly labeled as "Cytotoxic Waste" and handled by trained

personnel for final disposal according to institutional and local regulations for hazardous waste.
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Never dispose of Obatoclax Mesylate or contaminated materials in the regular trash or down

the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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